Cas no 108321-66-0 (Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI))

Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI) structure
108321-66-0 structure
Product Name:Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI)
CAS No:108321-66-0
MF:C8H7ClO
MW:154.593581438065
CID:127942
Update Time:2024-01-24

Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-phenyl-, labeled with carbon-14 (9CI)
    • Ethanone, 2-chloro-1-phenyl-, labeled with carbon-14 (9CI)
    • Inchi: 1S/C8H7ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: IMACFCSSMIZSPP-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=CC=C1)CCl

Computed Properties

  • Exact Mass: 154.01861
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • PSA: 17.07
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